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Compound of Interest

Compound Name: 4-(p-Tolyloxy)benzonitrile

CAS No.: 37563-42-1

Cat. No.: B1350955

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(4-methylphenoxy)benzonitrile, a diaryl ether nitrile, is a versatile chemical intermediate with

significant applications in the synthesis of agrochemicals and as a potential scaffold in drug

discovery. This technical guide provides a comprehensive overview of its chemical properties,

synthesis, and known biological significance, with a focus on its role as a precursor to the

insecticide Tolfenpyrad.

IUPAC Name: 4-(4-methylphenoxy)benzonitrile[1]

Synonyms: 4-(p-Tolyloxy)benzonitrile, Benzonitrile, 4-(4-methylphenoxy)-[2][3]

CAS Number: 37563-42-1

Chemical and Physical Properties
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A summary of the key chemical and physical properties of 4-(4-methylphenoxy)benzonitrile is

presented in the table below.

Property Value Source

Molecular Formula C₁₄H₁₁NO [1][3]

Molecular Weight 209.24 g/mol [1][3]

Appearance White crystalline powder [4]

Melting Point 87.7-88.2°C [4]

Solubility 0.087 mg/L in water (25°C) [4]

Synthesis of 4-(4-methylphenoxy)benzonitrile
The synthesis of 4-(4-methylphenoxy)benzonitrile can be achieved through several methods. A

common approach involves the Ullmann condensation or nucleophilic aromatic substitution.

Experimental Protocol: Ullmann-type Condensation
A patented method for the synthesis of 4-(4-methylphenoxy)benzonitrile involves the reaction of

p-cresol with p-chlorobenzonitrile.[5]

Materials:

p-Cresol

p-Chlorobenzonitrile

Potassium hydroxide (KOH)

Toluene

N,N-Dimethylformamide (DMF)

Procedure:
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A mixture of 10.0 g of p-cresol, 10.3 g of 50% potassium hydroxide, and 100 ml of toluene is

heated and stirred under a nitrogen stream at a bath temperature of 140°C.[5]

Toluene and the water generated are distilled off.[5]

The reaction mixture is cooled to 50°C.[5]

To this mixture, 12.7 g of 4-chlorobenzonitrile in 100 ml of N,N-dimethylformamide is added.

[5]

The mixture is then heated and stirred to complete the reaction.

After the reaction, the product is isolated and purified by recrystallization from a suitable

solvent like hexane to yield 4-(4-methylphenoxy)benzonitrile.

Synthesis Workflow

p-Cresol

Ullmann Condensation
(Heating)

p-Chlorobenzonitrile

KOH, Toluene

DMF

4-(4-methylphenoxy)benzonitrile

Click to download full resolution via product page

A general workflow for the synthesis of 4-(4-methylphenoxy)benzonitrile.

Applications in Agrochemicals and Drug
Development
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4-(4-methylphenoxy)benzonitrile is a key intermediate in the synthesis of the pyrazole

insecticide and acaricide, Tolfenpyrad.[4][6] Tolfenpyrad exhibits a broad spectrum of activity

against various pests.[6][7]

The diaryl ether and benzonitrile moieties are also present in numerous biologically active

compounds, suggesting the potential of 4-(4-methylphenoxy)benzonitrile as a scaffold in drug

discovery.[8][9][10]

Biological Activity and Mechanism of Action
While specific quantitative biological data for 4-(4-methylphenoxy)benzonitrile in the context of

drug development is not readily available, the biological activity of its primary derivative,

Tolfenpyrad, is well-characterized.

Tolfenpyrad acts by inhibiting the mitochondrial electron transport chain at complex I.[11][12]

This disruption of cellular respiration leads to a depletion of energy within the pest, ultimately

resulting in mortality.[11] This mode of action is effective against all life stages of the pests,

from eggs to adults.[7]

Mitochondrial Electron Transport Chain Inhibition
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Mechanism of action of Tolfenpyrad, a derivative of 4-(4-methylphenoxy)benzonitrile.

Conclusion
4-(4-methylphenoxy)benzonitrile is a valuable chemical intermediate with a primary role in the

production of the insecticide Tolfenpyrad. Its synthesis is well-established, and the mechanism

of action of its key derivative highlights a specific biological target in the mitochondrial electron

transport chain. While direct applications in drug development for human diseases have not

been extensively reported, the presence of the diaryl ether and benzonitrile scaffolds suggests

that derivatives of 4-(4-methylphenoxy)benzonitrile could be explored for various therapeutic

areas. Further research into the biological activities of this compound and its analogs may

unveil new opportunities in pharmaceutical and agrochemical development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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